Cas no 608512-97-6 (PKR-IN-C16)

• Product Name: PKR-IN-C16
• CAS No: 608512-97-6
• MF: C₁₃H₈N₄OS
• MW: 268.293820381165
• CID: 891117
• PubChem ID: 329815469
• Update Time: 2025-07-09

PKR-IN-C16 Chemical and Physical Properties

Names and Identifiers

• 8-(1H-IMIDAZOL-4-YLMETHYLENE)-6,8-DIHYDRO-THIAZOLO[5,4-E]INDOL-7-ONE
• PKR Inhibitor
• C16
• Imidazolo-oxindole PKR inhibitor C16
• 6,8-Dihydro-8-(1H-imidazol-5-ylmethylene)-7H-pyrrolo[2,3-g]benzothiazol-7-one
• PKR-IN-C16
• WS-03077
• UNII-C9Q75QZK84
• 7H-Pyrrolo[2,3-g]benzothiazol-7-one, 6,8-dihydro-8-(1H-imidazol-5-ylmethylene)
• SCHEMBL9886520
• E71342
• 608512-97-6
• (8Z)-8-(1H-imidazol-5-ylmethylidene)-6H-pyrrolo[2,3-g][1,3]benzothiazol-7-one
• (Z)-8-((1H-Imidazol-4-yl)methylene)-6,8-dihydro-7H-thiazolo[5,4-e]indol-7-one
• ASN 11124542
• (8Z)-8-(1H-imidazol-4-ylmethylene)-6,8-dihydro-7H-[1,3]thiazolo[5,4-e]indol-7-one
• (8Z)-8-(1H-imidazol-5-ylmethylidene)-6H,7H,8H-[1,3]thiazolo[5,4-e]indol-7-one
• CHEMBL235641
• CCG-206776
• AC-35803
• BDBM50506912
• HY-13977A
• s9668
• C-16
• 6,8-Dihydro-8-(1H-imidazol-5-ylmethylene)-7H-pyrrolo[2,3-g]benzothiazol-7-one; 6,8-Dihydro-8-(1H-imidazol-4-ylmethylene)- 7H-pyrrolo[2,3-g]benzothiazol-7-one; GW 506033X
• AKOS040742427
• C9Q75QZK84
• C16 (PKR inhibitor)
• SDCCGSBI-0086696.P003
• 7H-Pyrrolo(2,3-g)benzothiazol-7-one, 6,8-dihydro-8-(1H-imidazol-5-ylmethylene)-, (8Z)-
• GW-506033X
• AC1O5VPR
• 6,8-dihydro-8-(1H-imidazol-5-ylmethylene)-7H-pyrrolo(2,3-g)benzothiazol-7-one
• CS-0009102
• GW-506033X(PKR Inhibitor C16)?
• Q5007568
• (8Z)-8-[(1H-IMIDAZOL-5-YL)METHYLIDENE]-6H,7H,8H-[1,3]THIAZOLO[5,4-E]INDOL-7-ONE
• NCGC00387501-01
• PKR Inhibitor - CAS 608512-97-6
• Imidazolo-oxindole PKR inhibitor C16(PKR Inhibitor)
• DB-215095
• 1159885-47-8
• HMS3229I15
• (8Z)-8-(1H-Imidazol-5-ylmethylidene)-6H,7H,8H-(1,3)thiazolo(5,4-E)indol-7-one
• AKOS025147356
• Imidazolo-oxindole PKR inhibitor C16, >=98% (HPLC)
• 8-((1H-Imidazol-4-yl)methylene)-6,8-dihydro-7H-thiazolo[5,4-e]indol-7-one
• 7H-Pyrrolo(2,3-g)benzothiazol-7-one, 6,8-dihydro-8-(1H-imidazol-5-ylmethylene)-
• MFCD06735404
• (Z)-8-((1H-Imidazol-4-yl)methylene)-6H-thiazolo[5,4-e]indol-7(8H)-one
• GTPL6026

• MDL： MFCD06735404
• Inchi： 1S/C13H8N4OS/c18-13-8(3-7-4-14-5-15-7)11-9(17-13)1-2-10-12(11)19-6-16-10/h1-6H,(H,14,15)(H,17,18)/b8-3-
• InChI Key： VFBGXTUGODTSPK-BAQGIRSFSA-N
• SMILES： S1C=NC2=CC=C3C(=C12)/C(=C/C1=CN=CN1)/C(N3)=O

Computed Properties

• Exact Mass: 268.04200
• Monoisotopic Mass: 268.04188206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 98.9Ų

Experimental Properties

• Solubility: DMSO: soluble12mg/mL
• PSA: 98.91000
• LogP: 2.65010

PKR-IN-C16 Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：−20°C

Additional information on PKR-IN-C16

Comprehensive Overview of PKR-IN-C16 (CAS No. 608512-97-6): Mechanism, Applications, and Research Insights

In the rapidly evolving field of biomedical research, PKR-IN-C16 (CAS No. 608512-97-6) has emerged as a compound of significant interest due to its selective inhibitory properties. This small molecule, often referred to in scientific literature by its CAS number 608512-97-6, targets the double-stranded RNA-activated protein kinase (PKR), a key regulator of cellular stress responses and inflammation pathways. Researchers are increasingly exploring its potential in modulating neurodegenerative diseases, metabolic disorders, and viral infection models, aligning with trending topics like "PKR inhibitors in Alzheimer's research" and "host-directed antiviral therapies."

The molecular structure of PKR-IN-C16 enables it to bind competitively to PKR's ATP-binding site, thereby disrupting its autophosphorylation and downstream signaling. This mechanism has sparked discussions in high-impact journals about its utility in chronic inflammation management, a hot topic given the global rise in autoimmune conditions. Notably, its blood-brain barrier permeability (a frequently searched term in neurology forums) makes it a candidate for CNS-targeted drug development.

From a technical perspective, 608512-97-6 exhibits a favorable IC50 value (often queried in pharmacology databases) of <1 μM against PKR, with minimal off-target effects on related kinases like PERK or GCN2. Such specificity addresses a common concern in kinase inhibitor design—a subject dominating 2024 drug discovery conferences. Recent PubMed-indexed studies highlight its synergistic effects when combined with ER stress modulators, another trending niche in cancer adjuvant therapy research.

Practical applications of PKR-IN-C16 extend to in vitro and in vivo models, where it demonstrates dose-dependent suppression of pro-inflammatory cytokines (e.g., TNF-α, IL-6). This aligns with Google Scholar's top-searched phrases like "PKR inhibition cytokine storm"—a critical area post-COVID-19. Its solubility in DMSO (a detail frequently requested in research chemical forums) facilitates experimental workflows across cell culture and animal studies.

Ongoing clinical investigations explore PKR-IN-C16's potential in diabetic neuropathy, capitalizing on its ability to mitigate endoplasmic reticulum stress in neuronal cells. This positions the compound at the intersection of two booming research fields: metabolic disease and neuroprotection. Independent labs have validated its stability under standard storage conditions (-20°C), a practical consideration often overlooked in small molecule reagent discussions.

In summary, PKR-IN-C16 (CAS 608512-97-6) represents a versatile tool for probing PKR-dependent pathways, with implications spanning from basic research to translational medicine. Its growing presence in NIH-funded projects and biotech patent filings underscores its relevance in addressing contemporary challenges like neuroinflammation and viral pathogenesis—topics consistently ranking high in academic search engines.